![molecular formula C23H27N5O4 B2380415 ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate CAS No. 896300-26-8](/img/structure/B2380415.png)
ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
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Description
Ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
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Scientific Research Applications
Antagonistic Effects on Adenosine Receptors
Research has demonstrated that derivatives of imidazo[2,1-f]purines, closely related to ethyl 2-(8-(4-butylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate, show significant potential as ligands for human adenosine receptors (ARs). For instance, specific substitutions on the imidazoline ring of 4-methyl-2-phenyl-imidazopurinone, similar in structure to the chemical , were found to notably increase affinity for human A3 ARs (Ozola et al., 2003). These compounds have been identified as inverse agonists at A3 receptors, indicating their potential for targeted therapeutic applications.
Pharmacological Evaluation in Neurological Contexts
Another study synthesized and evaluated derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, which bear structural similarity to the chemical of interest. These compounds were found to be potent ligands for 5-HT(1A) receptors and showed promising anxiolytic and antidepressant activities in preclinical models (Zagórska et al., 2009). This suggests potential applications in the treatment of mental health disorders.
Antimicrobial and Antifungal Properties
Research has also been conducted on derivatives of 1H-imidazol, closely related to the compound , which demonstrated significant antimicrobial and antifungal activities (Rajkumar et al., 2014). These findings open the possibility of using such compounds in the development of new antimicrobial agents.
properties
IUPAC Name |
ethyl 2-[6-(4-butylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O4/c1-5-7-8-16-9-11-17(12-10-16)28-15(3)13-26-19-20(24-22(26)28)25(4)23(31)27(21(19)30)14-18(29)32-6-2/h9-13H,5-8,14H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGDRWOJHDOHBW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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